1H-Pyrazole-3-carbaldehyde

• IUPAC Name: 1H-pyrazole-5-carbaldehyde
• InChI: InChI=1S/C4H4N2O/c7-3-4-1-2-5-6-4/h1-3H,(H,5,6)
• InChI Key: ICFGFAUMBISMLR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1)C=O
• Molecular Formula: C4H4N2O
• DSSTOX Substance ID: DTXSID10959979
• Molecular Weight: 96.09 g/mol
• CAS No.: 3920-50-1

Description

1H-Pyrazole-3-carbaldehyde (CAS: 3920-50-1) is a heterocyclic aldehyde featuring a pyrazole ring substituted with an aldehyde group at the 3-position. This compound serves as a versatile building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination complexes due to its reactive aldehyde moiety and tunable electronic properties. Its molecular formula is C₄H₄N₂O, with a molecular weight of 96.09 g/mol. Structural characterization of this compound and its derivatives often employs crystallographic tools like SHELX for refinement and ORTEP for graphical representation .

Comparison with Similar Compounds

Substituents at the 1-Position (N-Substituted Derivatives)

N-substitution preserves the aldehyde group at position 3, yielding high structural similarity while modulating steric and electronic effects:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Similarity Score	Key Properties/Applications
1-Methyl-1H-pyrazole-3-carbaldehyde	Methyl (-CH₃)	C₅H₆N₂O	110.11	3273-44-7	0.86	Enhanced stability; intermediate in drug synthesis
1-(2-Fluoroethyl)-1H-pyrazole-3-carbaldehyde	2-Fluoroethyl	C₆H₇FN₂O	142.13	N/A	0.89	Fluorine-induced polarity; potential PET tracer precursor
1-Propyl-1H-pyrazole-3-carboxaldehyde	Propyl (-C₃H₇)	C₇H₁₀N₂O	138.17	1226694-29-6	0.94	Increased lipophilicity; solvent compatibility
1-Isobutyl-1H-pyrazole-3-carbaldehyde	Isobutyl (-C₄H₉)	C₈H₁₂N₂O	152.20	1310379-50-0	0.92	Steric hindrance; selective reactivity in cross-coupling

Key Trends :

• Similarity Scores : Derivatives with linear alkyl chains (e.g., propyl) exhibit higher similarity (0.94) due to minimal electronic perturbation, whereas bulky groups (e.g., isobutyl) reduce similarity slightly (0.92) .
• Electronic Effects : Fluorinated substituents (e.g., 2-fluoroethyl) enhance polarity without drastically altering the core structure .

Substituents at the 5-Position

Substitution at the 5-position introduces electronic effects that influence the aldehyde's reactivity:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Similarity Score
5-Methyl-1H-pyrazole-3-carbaldehyde	Methyl (-CH₃)	C₅H₆N₂O	110.11	112758-40-4	0.80
5-(tert-Butyl)-1H-pyrazole-3-carbaldehyde	tert-Butyl (-C(CH₃)₃)	C₈H₁₂N₂O	152.20	287917-96-8	0.71

Key Trends :

• Electron-Withdrawing/Directing Effects : Methyl groups at the 5-position moderately reduce similarity (0.80), while tert-butyl groups (strong electron-donating) cause significant deviation (0.71) due to steric and electronic mismatches .

Halogen-Substituted Derivatives

Halogenation alters electronic density and enables cross-coupling reactions:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Similarity Score
4-Bromo-1-methyl-1H-pyrazole-3-carbaldehyde	Bromo (-Br)	C₅H₅BrN₂O	189.01	27258-32-8	0.64

Key Trends :

• Reactivity : Bromine’s electronegativity deactivates the ring, reducing similarity (0.64) but enabling Suzuki-Miyaura couplings .

Structural and Functional Insights

• Crystallographic Validation : Tools like SHELXL and PLATON ensure accurate structural determination, critical for comparing bond lengths and angles in analogues .
• Synthetic Utility : The aldehyde group in 1H-Pyrazole-3-carbaldehyde participates in condensations and nucleophilic additions, while substituents tailor solubility and reactivity. For example, 1-(2-fluoroethyl) derivatives are prioritized in radiopharmaceuticals for their metabolic stability .